Cas no 791730-19-3 (2-Oxiranecarboxylicacid, 3-[[(1-carboxy-3-methylbutyl)amino]carbonyl]-)

• Product Name: 2-Oxiranecarboxylicacid, 3-[[(1-carboxy-3-methylbutyl)amino]carbonyl]-
• CAS No: 791730-19-3
• MF: C₁₀H₁₅NO₆
• MW: 245.229203462601
• CID: 555712
• PubChem ID: 13174315
• Update Time: 2025-04-19

2-Oxiranecarboxylicacid, 3-[[(1-carboxy-3-methylbutyl)amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylicacid, 3-[[(1-carboxy-3-methylbutyl)amino]carbonyl]-
• Oxiranecarboxylicacid, 3-[[(1-carboxy-3-methylbutyl)amino]carbonyl]- (9CI)
• 3-[(1-carboxy-3-methylbutyl)carbamoyl]oxirane-2-carboxylic acid
• N-(3-Carboxyoxirane-2-carbonyl)leucine
• 791730-19-3
• DTXSID80524810

• Inchi： 1S/C10H15NO6/c1-4(2)3-5(9(13)14)11-8(12)6-7(17-6)10(15)16/h4-7H,3H2,1-2H3,(H,11,12)(H,13,14)(H,15,16)
• InChI Key： TZOQFUTZWYTVLZ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)C1C(NC(C(=O)O)CC(C)C)=O

Computed Properties

• Exact Mass: 245.08993720g/mol
• Monoisotopic Mass: 245.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 116Ų